Cas no 43182-02-1 (2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide)

2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide is a benzimidazole derivative with potential applications in pharmaceutical and biochemical research. Its structure features a methylamino-substituted benzimidazole core linked to an acetamide group, offering versatility in synthetic modifications. This compound may serve as an intermediate in the development of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined molecular framework allows for precise structural optimization, making it valuable in medicinal chemistry. The presence of both hydrogen bond donor and acceptor sites enhances its potential for interactions with biological targets. Proper handling and storage under controlled conditions are recommended to ensure stability. Further research is required to fully explore its pharmacological properties.
2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide structure
43182-02-1 structure
Product Name:2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide
CAS No:43182-02-1
MF:C10H12N4O
MW:204.228481292725
CID:1094508
PubChem ID:21226930
Update Time:2025-10-31

2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide
    • 2-[2-(methylamino)benzimidazol-1-yl]acetamide
    • 1-carbamylmethyl-2-methylaminobenzimidazole
    • 2-[2-(methylamino)-1H-1,3-benzodiazol-1-yl]acetamide
    • AKOS003573507
    • 43182-02-1
    • Inchi: 1S/C10H12N4O/c1-12-10-13-7-4-2-3-5-8(7)14(10)6-9(11)15/h2-5H,6H2,1H3,(H2,11,15)(H,12,13)
    • InChI Key: YNKDOXGUSDXGIM-UHFFFAOYSA-N
    • SMILES: O=C(CN1C(NC)=NC2C=CC=CC1=2)N

Computed Properties

  • Exact Mass: 204.10111102g/mol
  • Monoisotopic Mass: 204.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 72.9Ų

2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A069004193-1g
2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide
43182-02-1 95%
1g
$699.72 2023-09-01
Chemenu
CM153135-1g
2-(2-(methylamino)-1H-benzo[d]imidazol-1-yl)acetamide
43182-02-1 95%
1g
$*** 2023-05-30
Chemenu
CM153135-1g
2-(2-(methylamino)-1H-benzo[d]imidazol-1-yl)acetamide
43182-02-1 95%
1g
$830 2021-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1623863-1g
2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide
43182-02-1 98%
1g
¥6497.00 2024-05-13

Additional information on 2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide

Compound CAS No. 43182-02-1: 2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide

The compound with CAS No. 43182-02-1, known as 2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The benzo[d]imidazole core of this molecule contributes to its potential as a scaffold for various therapeutic agents, particularly in the development of anti-cancer, anti-inflammatory, and neuroprotective drugs.

Recent studies have highlighted the methylamino group attached to the imidazole ring as a key functional moiety that enhances the compound's bioactivity. This group not only improves the molecule's solubility but also plays a crucial role in its interaction with biological targets. Researchers have explored the acetamide functionality at the terminal position of the molecule, demonstrating its ability to modulate enzyme activity and cellular signaling pathways. These findings underscore the importance of structural modifications in optimizing the compound's pharmacokinetic properties and therapeutic efficacy.

The synthesis of 2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. The imidazole ring is typically formed through a condensation reaction between a carbonyl compound and an amine, followed by subsequent functionalization to introduce the methylamino and acetamide groups. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to enhance the efficiency and scalability of this process, making it more amenable to large-scale production.

From a biological standpoint, this compound has shown promising results in preclinical studies targeting various disease states. For instance, its ability to inhibit key enzymes involved in inflammation has positioned it as a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, studies have demonstrated its anti-proliferative effects on cancer cells, suggesting its potential role in oncology. The benzo[d]imidazole framework also exhibits antioxidant properties, which could be leveraged in developing therapies for oxidative stress-related disorders.

The application of computational chemistry tools has significantly advanced our understanding of this compound's interactions with biological systems. Molecular docking studies have revealed that the methylamino group plays a pivotal role in binding to specific receptor sites, while the acetamide group contributes to hydrogen bonding interactions. These insights have guided further optimization efforts aimed at improving selectivity and reducing off-target effects.

In conclusion, CAS No. 43182-02-1, or 2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)acetamide, represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique structure, coupled with advancements in synthetic and computational methodologies, positions it as a promising lead compound for future drug development endeavors.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd